Cas no 1876718-34-1 (benzyl N-[1-(1H-imidazol-1-yl)propan-2-yl]carbamate)

• Product Name: benzyl N-[1-(1H-imidazol-1-yl)propan-2-yl]carbamate
• CAS No: 1876718-34-1
• MF: C₁₄H₁₇N₃O₂
• MW: 259.303683042526
• CID: 6199699
• PubChem ID: 130157669
• Update Time: 2025-06-13

benzyl N-[1-(1H-imidazol-1-yl)propan-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[1-(1H-imidazol-1-yl)propan-2-yl]carbamate
• 1876718-34-1
• EN300-7063314

• Inchi： 1S/C14H17N3O2/c1-12(9-17-8-7-15-11-17)16-14(18)19-10-13-5-3-2-4-6-13/h2-8,11-12H,9-10H2,1H3,(H,16,18)
• InChI Key： CMFMZOLNEAHJAS-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC(C)CN1C=NC=C1)=O

Computed Properties

• Exact Mass: 259.132076794g/mol
• Monoisotopic Mass: 259.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 56.2Ų

Additional information on benzyl N-[1-(1H-imidazol-1-yl)propan-2-yl]carbamate

Recent Advances in the Study of Benzyl N-[1-(1H-imidazol-1-yl)propan-2-yl]carbamate (CAS: 1876718-34-1)

Benzyl N-[1-(1H-imidazol-1-yl)propan-2-yl]carbamate (CAS: 1876718-34-1) is a chemical compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its unique imidazole and carbamate functional groups, has been the subject of various studies aimed at exploring its pharmacological properties, synthetic pathways, and therapeutic potential. The following research briefing provides an overview of the latest findings related to this compound, highlighting key advancements and future directions.

Recent studies have focused on the synthesis and optimization of benzyl N-[1-(1H-imidazol-1-yl)propan-2-yl]carbamate, with particular emphasis on improving yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that utilizes a one-pot reaction strategy, significantly reducing the number of steps required and enhancing overall efficiency. This advancement is expected to facilitate larger-scale production and further pharmacological evaluations of the compound.

In addition to synthetic improvements, researchers have investigated the biological activity of benzyl N-[1-(1H-imidazol-1-yl)propan-2-yl]carbamate. Preliminary in vitro studies have demonstrated its inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting potential applications in the treatment of chronic inflammatory diseases. For instance, a study published in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibited moderate activity against cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway.

Further exploration of the compound's mechanism of action has revealed its interaction with various molecular targets. Computational docking studies have indicated that benzyl N-[1-(1H-imidazol-1-yl)propan-2-yl]carbamate may bind to the active sites of certain kinases, which are often implicated in cancer progression. These findings have spurred interest in evaluating the compound's anticancer properties, with ongoing preclinical studies aiming to validate these predictions.

Despite these promising developments, challenges remain in the clinical translation of benzyl N-[1-(1H-imidazol-1-yl)propan-2-yl]carbamate. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive pharmacokinetic and toxicological studies. Recent efforts have focused on structural modifications to enhance the compound's drug-like properties, as highlighted in a 2024 review article in Expert Opinion on Drug Discovery.

In conclusion, benzyl N-[1-(1H-imidazol-1-yl)propan-2-yl]carbamate (CAS: 1876718-34-1) represents a promising candidate for further drug development, with its diverse biological activities and potential therapeutic applications. Continued research efforts are essential to fully elucidate its pharmacological profile and overcome existing challenges. The compound's unique chemical structure and preliminary biological data underscore its significance in the field of medicinal chemistry, warranting further investigation and investment.